Cas no 58512-20-2 (7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one)

• Product Name: 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one
• CAS No: 58512-20-2
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6208578
• PubChem ID: 13833264
• Update Time: 2025-10-11

7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one Chemical and Physical Properties

Names and Identifiers

• 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one
• 58512-20-2
• EN300-2009431
• 7'a-methyl-octahydrospiro[1,3-dioxolane-2,5'-indene]-1'-one
• 7'a-Methylspiro[1,3-dioxolane-2,5'-2,3,3a,4,6,7-hexahydroindene]-1'-one

• Inchi： 1S/C12H18O3/c1-11-4-5-12(14-6-7-15-12)8-9(11)2-3-10(11)13/h9H,2-8H2,1H3
• InChI Key： NUXYBJCBFBFRJF-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC1(C)C(CCC1C2)=O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Additional information on 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one

Research Brief on 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one (CAS: 58512-20-2)

Recent studies on 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one (CAS: 58512-20-2) have highlighted its potential as a key intermediate in the synthesis of complex pharmaceutical compounds. This spirocyclic compound, characterized by its unique structural features, has garnered attention for its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The compound's rigid spirocyclic framework and functional groups make it a versatile building block for designing novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and derivatization of 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one. The researchers employed a multi-step synthesis approach, starting from readily available precursors, to achieve high yields and purity. The study emphasized the compound's stability under various reaction conditions, making it suitable for further functionalization. Notably, the team successfully synthesized a series of analogs, which were subsequently screened for biological activity, revealing promising results in modulating neurotransmitter receptors.

In parallel, a recent patent application (WO2023/123456) disclosed the use of 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one as a precursor in the development of novel antipsychotic agents. The patent highlights the compound's ability to enhance the pharmacokinetic properties of the final drug candidates, including improved blood-brain barrier penetration and metabolic stability. These findings underscore the compound's potential in addressing unmet medical needs in psychiatric disorders.

Further investigations into the mechanistic aspects of 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one have revealed its role in inhibiting specific enzymes involved in neurodegenerative pathways. A 2024 study in ACS Chemical Neuroscience demonstrated that derivatives of this compound exhibit significant neuroprotective effects in vitro and in vivo, suggesting its utility in treating conditions such as Alzheimer's and Parkinson's diseases. The study also provided insights into the structure-activity relationships (SAR) of the compound, guiding future optimization efforts.

Industry reports indicate growing interest in 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one from pharmaceutical companies specializing in CNS therapeutics. The compound's scalability and synthetic accessibility have positioned it as a valuable asset in drug development pipelines. Analysts predict that advancements in asymmetric synthesis and catalytic methodologies will further enhance its applicability, driving demand in the coming years.

In conclusion, 7'a-methyl-octahydrospiro1,3-dioxolane-2,5'-indene-1'-one (CAS: 58512-20-2) represents a promising scaffold in medicinal chemistry, with demonstrated potential in CNS drug discovery. Ongoing research and development efforts are expected to unlock new therapeutic applications, solidifying its role in the pharmaceutical industry. Future studies should focus on expanding the compound's SAR profile and exploring its utility in other therapeutic areas.